dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate

• Molecular Formula: C17H16F3N3O5
• Molecular Weight: 399.32 g/mol
• IUPAC Name: dimethyl 2-[[2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C17H16F3N3O5/c1-9-6-13(17(18,19)20)22-23(9)8-14(24)21-12-7-10(15(25)27-2)4-5-11(12)16(26)28-3/h4-7H,8H2,1-3H3,(H,21,24)
• InChI Key: ZXRDQOOGUIGJGZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC)C(F)(F)F

Description

Dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, chemistry, and material science. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting specific enzymes and signaling pathways involved in various cellular processes.
Biochemical and Physiological Effects:
Dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer activities. It has also been reported to modulate the immune system, reduce oxidative stress, and improve metabolic function.

Advantages and Limitations for Lab Experiments

Dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, its limitations include its low solubility in water and some organic solvents, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate. These include:
1. Investigating its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and microbial infections.
2. Studying its mechanism of action and identifying its molecular targets in different cellular processes.
3. Developing new synthetic methods for the preparation of dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate and its derivatives.
4. Exploring its potential applications in material science, including the development of new materials with unique properties.
5. Investigating its pharmacokinetics and pharmacodynamics in vivo to determine its safety and efficacy as a drug candidate.
In conclusion, dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate is a chemical compound with significant potential for various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand its potential and to develop new applications for this compound.

Synthesis Methods

Dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate can be synthesized using different methods, including the reaction of 2-amino-terephthalic acid with 5-methyl-3-(trifluoromethyl)-1H-pyrazole-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The reaction mixture is then treated with dimethylformamide (DMF) and triethylamine (TEA) to yield the desired product.

Scientific Research Applications

Dimethyl 2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)terephthalate has been extensively studied for its potential applications in various fields. In medicine, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and microbial infections. In chemistry, it has been used as a building block for the synthesis of various organic compounds. In material science, it has been studied as a potential component for the development of new materials with unique properties.